![molecular formula C9H18ClNO3 B2804549 Methyl 2-[(piperidin-3-yl)methoxy]acetate hydrochloride CAS No. 2225142-30-1](/img/structure/B2804549.png)
Methyl 2-[(piperidin-3-yl)methoxy]acetate hydrochloride
Overview
Description
“Methyl 2-[(piperidin-3-yl)methoxy]acetate hydrochloride” is a chemical compound with the molecular formula C8H16ClNO2 . It is a solid substance and its molecular weight is 193.67 . This compound is an analog of Methylphenidate, a central nervous system (CNS) stimulant .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H15NO2.ClH/c1-11-8(10)5-7-3-2-4-9-6-7;/h7,9H,2-6H2,1H3;1H . This code provides a unique identifier for the molecular structure of the compound.Physical And Chemical Properties Analysis
“Methyl 2-[(piperidin-3-yl)methoxy]acetate hydrochloride” is a solid substance . It should be stored under an inert gas (nitrogen or Argon) at 2-8°C .Scientific Research Applications
Drug Design and Synthesis
“Methyl 2-[(piperidin-3-yl)methoxy]acetate hydrochloride” is a piperidine derivative . Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids .
CNS Stimulant
Methyl 3-Piperidylacetate, an analog of this compound, is a known CNS stimulant . Therefore, “Methyl 2-[(piperidin-3-yl)methoxy]acetate hydrochloride” could potentially be used in research related to the central nervous system and neurological disorders.
Pharmacological Applications
The pharmaceutical applications of synthetic and natural piperidines have been covered in recent scientific advances . This includes the discovery and biological evaluation of potential drugs containing the piperidine moiety .
Organic Chemistry Research
The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . “Methyl 2-[(piperidin-3-yl)methoxy]acetate hydrochloride” could be used in research aimed at improving these methods.
Biological Activity Research
Piperidines have been involved in multicomponent reactions related to biological activity and pharmacological activity . “Methyl 2-[(piperidin-3-yl)methoxy]acetate hydrochloride” could be used in similar research contexts.
Heterocyclic Building Blocks
“Methyl 2-[(piperidin-3-yl)methoxy]acetate hydrochloride” could be used as a heterocyclic building block in chemical synthesis . Heterocyclic compounds play a significant part in the pharmaceutical industry .
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and more .
Mechanism of Action
Target of Action
Methyl 2-[(piperidin-3-yl)methoxy]acetate hydrochloride is an analog of Methylphenidate , a central nervous system (CNS) stimulant
Mode of Action
Given its structural similarity to methylphenidate , it may interact with its targets in a similar manner. Methylphenidate primarily inhibits the reuptake of dopamine and norepinephrine, increasing their concentrations in the synaptic cleft and enhancing neurotransmission.
Result of Action
If it acts similarly to methylphenidate , it may enhance neurotransmission in the CNS, potentially leading to increased attention and decreased impulsivity and hyperactivity in certain behavioral disorders.
Action Environment
The action, efficacy, and stability of Methyl 2-[(piperidin-3-yl)methoxy]acetate hydrochloride can be influenced by various environmental factors. These may include the pH of the environment, the presence of other substances, and the temperature . .
properties
IUPAC Name |
methyl 2-(piperidin-3-ylmethoxy)acetate;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17NO3.ClH/c1-12-9(11)7-13-6-8-3-2-4-10-5-8;/h8,10H,2-7H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CINDJEQPBOVODL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)COCC1CCCNC1.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18ClNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.70 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-[(piperidin-3-yl)methoxy]acetate hydrochloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(5-(Furan-2-yl)isoxazol-3-yl)(4-(4-methylbenzo[d]thiazol-2-yl)piperazin-1-yl)methanone](/img/structure/B2804469.png)
![9-(3-isopropoxypropyl)-3-(4-methoxyphenyl)-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one](/img/structure/B2804470.png)
![4-(2-chlorobenzyl)-1-[3-oxo-3-(4-pyrimidin-2-ylpiperazin-1-yl)propyl][1,2,4]triazolo[4,3-a]quinazolin-5(4H)-one](/img/no-structure.png)
![2,6-dimethoxy-N-((6-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)nicotinamide](/img/structure/B2804478.png)
![[3-(3-Fluorophenyl)oxetan-3-yl]methanamine](/img/structure/B2804481.png)
![2-bromo-N-(2-(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)ethyl)benzamide](/img/structure/B2804484.png)
